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Compound of Interest

Compound Name:
5-Chloro-2-methylphenyl

isothiocyanate

CAS No.: 19241-36-2

Cat. No.: B091479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Chloro-2-methylphenyl isothiocyanate (C₈H₆ClNS), a compound of interest in various

chemical and pharmaceutical research domains. This document details the expected Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside

generalized experimental protocols for data acquisition.

Molecular Structure and Properties
IUPAC Name: 4-Chloro-2-isothiocyanato-1-methylbenzene CAS Number: 19241-36-2

Molecular Formula: C₈H₆ClNS Molecular Weight: 183.66 g/mol

Spectroscopic Data Summary
The following tables summarize the predicted and expected spectroscopic data for 5-Chloro-2-
methylphenyl isothiocyanate based on its chemical structure and known spectroscopic

principles.
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Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.25 d 1H H-6

~7.15 dd 1H H-4

~7.05 d 1H H-3

~2.35 s 3H -CH₃

Note: Chemical shifts are referenced to TMS (δ 0.00). Coupling constants (J) are expected to

be in the range of 8.0 Hz for ortho-coupling and 2.0 Hz for meta-coupling.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Chemical Shift (δ) ppm Assignment

~140-150 -N=C=S

~138 C-2

~135 C-5

~132 C-1

~130 C-4

~128 C-6

~125 C-3

~18 -CH₃

Table 3: Key IR Absorption Bands
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Wavenumber (cm⁻¹) Intensity Assignment

2100 - 2200 Strong, Broad Asymmetric stretch of -N=C=S

~3050 Medium Aromatic C-H stretch

~2920 Medium Aliphatic C-H stretch

~1600, ~1480 Medium-Strong
Aromatic C=C skeletal

vibrations

~1100 Strong C-Cl stretch

Table 4: Predicted Mass Spectrometry Data (Electron
Ionization)

m/z Relative Intensity (%) Assignment

183/185 High
[M]⁺ (Molecular ion, showing

isotopic pattern for Cl)

148 Medium [M - Cl]⁺

125 Medium [M - NCS]⁺

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data presented above.

Instrument-specific parameters should be optimized for best results.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 5-Chloro-2-methylphenyl
isothiocyanate in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

Instrumentation: Utilize a 500 MHz NMR spectrometer equipped with a broadband probe.

¹H NMR Acquisition:
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Acquire the spectrum at 298 K.

Use a spectral width of approximately 16 ppm.

Employ a 30-degree pulse angle with a relaxation delay of 1 second.

Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

Use a spectral width of approximately 250 ppm.

Employ a 45-degree pulse angle with a relaxation delay of 2 seconds.

Accumulate a sufficient number of scans (typically >1024) for adequate signal intensity.

Data Processing: Process the raw data using appropriate NMR software. This includes

Fourier transformation, phase correction, baseline correction, and referencing the spectra to

the TMS signal.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: As 5-Chloro-2-methylphenyl isothiocyanate is a solid at room

temperature, prepare a KBr (potassium bromide) pellet.

Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr

powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

Press the powder into a thin, transparent pellet using a hydraulic press.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder.
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Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Co-add at least 16 scans to improve the signal-to-noise ratio.

Data Processing: The software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Sample Introduction: Introduce a dilute solution of the sample (in a volatile organic solvent

like methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas

chromatography (GC) or liquid chromatography (LC) system.

Instrumentation: Employ a mass spectrometer capable of electron ionization (EI) or

electrospray ionization (ESI).

Data Acquisition (EI mode):

Use a standard electron energy of 70 eV.

Acquire data over a mass-to-charge (m/z) range of 50-500.

The ion source temperature should be maintained at approximately 200-250 °C.

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and

characteristic fragment ions. The isotopic pattern for chlorine (³⁵Cl and ³⁷Cl in an

approximate 3:1 ratio) should be observed for chlorine-containing fragments.[1]

Data Interpretation Workflow
The following diagram illustrates the logical workflow for interpreting the spectroscopic data to

confirm the structure of 5-Chloro-2-methylphenyl isothiocyanate.
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Mass Spectrometry Infrared Spectroscopy NMR Spectroscopy
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Caption: Logical workflow for the structural elucidation of 5-Chloro-2-methylphenyl
isothiocyanate using MS, IR, and NMR data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b091479/docs#spectroscopic-
characterization-of-5-chloro-2-methylphenyl-isothiocyanate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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